Cas no 1391052-18-8 (Rasagiline-13C3 Mesylate)

• Product Name: Rasagiline-13C3 Mesylate
• CAS No: 1391052-18-8
• MF: C₁₀₁₃C₃H₁₇NO₃S
• MW: 270.322
• CID: 4552096
• Update Time: 2025-06-15

Rasagiline-13C3 Mesylate Chemical and Physical Properties

Names and Identifiers

• Rasagiline-13C3 Mesylate

Additional information on Rasagiline-13C3 Mesylate

Rasagiline-13C3 Mesylate and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1391052-18-8, known as Rasagiline-13C3 Mesylate, represents a fascinating advancement in the field of medicinal chemistry. This isotope-labeled derivative of rasagiline, a well-known monoamine oxidase-B (MAO-B) inhibitor, has garnered significant attention due to its potential applications in both diagnostic and therapeutic contexts. The introduction of the stable isotope carbon-13 (¹³C) into the molecular structure not only enhances its utility in nuclear magnetic resonance (NMR) spectroscopy but also opens new avenues for studying its pharmacokinetic and pharmacodynamic properties.

In recent years, the development of isotope-labeled pharmaceuticals has become increasingly important for both research and clinical purposes. Isotope labeling allows for precise tracking of drug metabolism and distribution within the body, providing invaluable insights into how drugs interact with biological systems. The use of ¹³C-labeled compounds, such as Rasagiline-13C3 Mesylate, enables researchers to employ advanced NMR techniques to elucidate molecular structures and dynamic processes that would be otherwise difficult to resolve with non-isotopic analogs.

The MAO-B enzyme plays a critical role in the metabolism of neurotransmitters, particularly dopamine, norepinephrine, and serotonin. By inhibiting MAO-B, rasagiline helps to prevent the breakdown of these neurotransmitters, thereby alleviating symptoms associated with conditions like Parkinson's disease. The mesylate salt form of rasagiline enhances its solubility and stability, making it a more effective pharmaceutical agent. The incorporation of the ¹³C isotope into rasagiline not only improves its suitability for NMR studies but also allows for the development of more accurate and sensitive diagnostic tools.

Recent studies have highlighted the potential of Rasagiline-13C3 Mesylate in preclinical research focused on understanding the mechanisms underlying neurodegenerative disorders. By leveraging NMR spectroscopy, researchers can gain detailed insights into how this compound interacts with its target enzyme and surrounding biological environments. This level of molecular detail is crucial for designing more effective drugs and optimizing therapeutic strategies. Furthermore, the use of isotope-labeled compounds like Rasagiline-13C3 Mesylate supports the development of novel biomarkers that can aid in early diagnosis and monitoring of disease progression.

The pharmaceutical industry has increasingly recognized the value of isotope labeling in drug development. Isotope-labeled compounds serve as essential tools for metabolic studies, helping to identify pathways of drug degradation and excretion. This information is critical for optimizing dosing regimens and minimizing potential side effects. The unique properties of Rasagiline-13C3 Mesylate make it an excellent candidate for these studies, offering a balance between structural integrity and metabolic stability.

In addition to its applications in research, Rasagiline-13C3 Mesylate holds promise for clinical applications. Its use in positron emission tomography (PET) imaging could enable non-invasive monitoring of MAO-B activity in patients with neurodegenerative diseases. This capability would significantly enhance diagnostic accuracy and allow for more personalized treatment approaches. The ability to track drug metabolism in real-time using PET imaging combined with isotope-labeled compounds like Rasagiline-13C3 Mesylate represents a major step forward in precision medicine.

The synthesis and characterization of Rasagiline-13C3 Mesylate have been refined through cutting-edge methodologies in organic chemistry. Advanced techniques such as isotopic exchange reactions and chiral resolution have been employed to ensure high purity and yield. These synthetic advancements underscore the growing sophistication of medicinal chemistry and its ability to produce complex molecules with high precision.

The regulatory landscape for isotope-labeled pharmaceuticals continues to evolve, reflecting their growing importance in medicine. Regulatory agencies recognize the value of these compounds in both research and clinical settings, leading to streamlined approval processes for certain applications. This regulatory support encourages innovation and accelerates the development of new therapies based on isotope labeling technologies.

The future prospects for Rasagiline-13C3 Mesylate are promising, with ongoing research exploring its potential in treating not only neurodegenerative diseases but also other conditions where MAO-B inhibition may be beneficial. Collaborative efforts between academia and industry are driving innovation in this field, leading to new applications that could significantly improve patient outcomes.

In conclusion, the compound identified by CAS number 1391052-18-8, known as Rasagiline-13C3 Mesylate, exemplifies the transformative power of isotope labeling in modern medicinal chemistry. Its applications in diagnostic imaging, metabolic studies, and therapeutic development highlight its versatility and importance. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing our understanding and treatment of neurological disorders.